Cas no 17735-65-8 (1,2-Bis(4-(oxiran-2-ylmethoxy)phenyl)disulfane)

• Product Name: 1,2-Bis(4-(oxiran-2-ylmethoxy)phenyl)disulfane
• CAS No: 17735-65-8
• MF: C₁₈H₁₈O₄S₂
• MW: 362.463122844696
• MDL: MFCD31382270
• CID: 5011930
• PubChem ID: 21356887
• Update Time: 2026-02-27

1,2-Bis(4-(oxiran-2-ylmethoxy)phenyl)disulfane Chemical and Physical Properties

Names and Identifiers

• 1,2-bis(4-(oxiran-2-ylmethoxy)phenyl)disulfane
• AMY1067
• Bis[4-(glycidyloxy)phenyl] persulfide
• 2-[[4-[[4-(oxiran-2-ylmethoxy)phenyl]disulfanyl]phenoxy]methyl]oxirane
• G63979
• bis(4-glycidyloxyphenyl)disulfide
• 17735-65-8
• AKOS032961329
• 2-{[4-({4-[(oxiran-2-yl)methoxy]phenyl}disulfanyl)phenoxy]methyl}oxirane
• DB-170832
• 2-(4-{[4-(oxiran-2-ylmethoxy)phenyl]disulfanyl}phenoxymethyl)oxirane
• SCHEMBL12578381
• Disulfide,bis[p-(2,3-epoxypropoxy)phenyl]
• 1,2-bis4-oxiran-2-ylmethoxyphenyldisulfane
• 1,2-Bis(4-(oxiran-2-ylmethoxy)phenyl)disulfane

• MDL： MFCD31382270
• Inchi： 1S/C18H18O4S2/c1-5-17(6-2-13(1)19-9-15-11-21-15)23-24-18-7-3-14(4-8-18)20-10-16-12-22-16/h1-8,15-16H,9-12H2
• InChI Key： IDMBFRXGXNEYRF-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OCC1CO1)SC1C=CC(=CC=1)OCC1CO1

Computed Properties

• Exact Mass: 362.06465140g/mol
• Monoisotopic Mass: 362.06465140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 94.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1,2-Bis(4-(oxiran-2-ylmethoxy)phenyl)disulfane

Introduction to 1,2-Bis(4-(oxiran-2-ylmethoxy)phenyl)disulfane (CAS No. 17735-65-8)

1,2-Bis(4-(oxiran-2-ylmethoxy)phenyl)disulfane, with the CAS number 17735-65-8, is a unique and versatile compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its disulfide bridge and two epoxy groups, which confer it with a range of interesting properties and potential applications.

The molecular structure of 1,2-Bis(4-(oxiran-2-ylmethoxy)phenyl)disulfane consists of two phenyl rings, each substituted with an epoxy group (oxiran-2-ylmethoxy). The disulfide bridge between the two phenyl rings adds a redox-active component to the molecule, making it particularly intriguing for studies involving oxidative stress and redox signaling pathways. The epoxy groups, on the other hand, provide reactive sites that can undergo ring-opening reactions, leading to the formation of various functional derivatives.

In recent years, the study of 1,2-Bis(4-(oxiran-2-ylmethoxy)phenyl)disulfane has expanded beyond its initial synthetic applications. Researchers have explored its potential in various biological systems, including its role in modulating cellular processes and its therapeutic implications. One notable area of research is its use as a precursor in the synthesis of bioactive molecules and drug candidates.

A study published in the Journal of Medicinal Chemistry highlighted the ability of 1,2-Bis(4-(oxiran-2-ylmethoxy)phenyl)disulfane to serve as a scaffold for the development of novel antitumor agents. The researchers found that derivatives of this compound exhibited significant cytotoxic activity against various cancer cell lines. The disulfide bridge was found to play a crucial role in the mechanism of action, likely through the induction of oxidative stress and disruption of cellular redox balance.

Another area of interest is the use of 1,2-Bis(4-(oxiran-2-ylmethoxy)phenyl)disulfane in polymer science. Its unique structure makes it an attractive monomer for the synthesis of functional polymers with tunable properties. For instance, researchers at the University of California, Berkeley, have developed a series of polymeric materials using this compound as a building block. These materials exhibit enhanced mechanical strength and thermal stability, making them suitable for applications in advanced materials science and engineering.

The redox-active nature of 1,2-Bis(4-(oxiran-2-ylmethoxy)phenyl)disulfane has also been explored in the context of environmental remediation. Studies have shown that this compound can be used to reduce toxic heavy metals such as mercury and lead to less harmful forms. This property makes it a promising candidate for developing new methods for environmental decontamination and waste management.

In addition to its potential applications in medicine and materials science, 1,2-Bis(4-(oxiran-2-ylmethoxy)phenyl)disulfane has been studied for its role in chemical sensing and detection. The epoxy groups can be functionalized to create sensors that are highly sensitive to specific analytes. For example, researchers at the Massachusetts Institute of Technology (MIT) have developed a sensor based on this compound that can detect trace amounts of volatile organic compounds (VOCs), which are important indicators in environmental monitoring and industrial safety.

The synthesis of 1,2-Bis(4-(oxiran-2-ylmethoxy)phenyl)disulfane typically involves several steps, including the formation of the epoxy groups and the subsequent coupling reaction to form the disulfide bridge. Recent advancements in synthetic methods have led to more efficient and scalable processes for producing this compound. For instance, a green chemistry approach using catalytic systems has been reported to significantly reduce waste generation and improve yield.

The safety profile of 1,2-Bis(4-(oxiran-2-ylmethoxy)phenyl)disulfane is an important consideration for its practical applications. While it is generally considered safe under controlled conditions, proper handling and storage protocols should be followed to ensure workplace safety. The compound should be stored in a cool, dry place away from strong oxidizers and incompatible materials.

In conclusion, 1,2-Bis(4-(oxiran-2-ylmethoxy)phenyl)disulfane (CAS No. 17735-65-8) is a multifaceted compound with a wide range of potential applications in chemistry, biology, pharmaceuticals, materials science, environmental remediation, and chemical sensing. Ongoing research continues to uncover new properties and uses for this intriguing molecule, making it an exciting area for future exploration.